Cas no 13562-76-0 (Butan-2-yl 3-Oxobutanoate)
Butan-2-yl 3-Oxobutanoate structure
Product Name:Butan-2-yl 3-Oxobutanoate
CAS No:13562-76-0
MF:C8H14O3
MW:158.194962978363
CID:222770
Update Time:2025-04-19
Butan-2-yl 3-Oxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-oxo-,1-methylpropyl ester
- sec-Butyl Acetoacetate
- <i>sec<
- ACETOACETIC ACID SEC-BUTYL ESTER
- butan-2-yl 3-oxobutanoate
- i>-Butyl Acetoacetate
- Sec-butyl 3-oxobutanoate
- sec-Butyl Acetaoacetate
- ACETOACETICSEC-BUTYLESTER
- R,S-3-Oxo-butyricacidsec-butylester
- Acetoacetic acid 1-methylpropyl ester
- (R,S)-3-Oxo-butyricacidsec-butylester
- Butan-2-yl 3-Oxobutanoate
-
- Inchi： 1S/C8H14O3/c1-4-7(3)11-8(10)5-6(2)9/h7H,4-5H2,1-3H3
- InChI Key： QSTNBMLCULGCQE-UHFFFAOYSA-N
- SMILES： O(C(CC(C)=O)=O)C(C)CC
Computed Properties
- Exact Mass: 158.09400
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 1.3
Experimental Properties
- Color/Form: Not determined
- Density: 0.98
- Boiling Point: 194°C
- Refractive Index: 1.4210-1.4240
- PSA: 43.37000
- LogP: 1.30720
- Solubility: Not determined
Butan-2-yl 3-Oxobutanoate Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H227-H315-H319
- Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
Butan-2-yl 3-Oxobutanoate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Butan-2-yl 3-Oxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 115100-25ml |
sec-Butyl acetoacetate |
13562-76-0 | >98.0%(GC) | 25ml |
￡80.00 | 2022-02-28 | |
| TRC | B810238-250mg |
Butan-2-yl 3-Oxobutanoate |
13562-76-0 | 250mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B810238-500mg |
Butan-2-yl 3-Oxobutanoate |
13562-76-0 | 500mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B810238-2.5g |
Butan-2-yl 3-Oxobutanoate |
13562-76-0 | 2.5g |
$ 95.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B870340-5ml |
sec-Butyl Acetoacetate |
13562-76-0 | 98% | 5ml |
242.10 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | KJ616-5ml |
Butan-2-yl 3-Oxobutanoate |
13562-76-0 | 98.0%(GC) | 5ml |
￥344.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | KJ616-1ml |
Butan-2-yl 3-Oxobutanoate |
13562-76-0 | 98.0%(GC) | 1ml |
￥139.0 | 2022-06-10 | |
| Apollo Scientific | OR924151-5g |
Acetoacetic acid sec-butyl ester |
13562-76-0 | 95% | 5g |
£120.00 | 2025-02-20 | |
| Apollo Scientific | OR924151-25g |
Acetoacetic acid sec-butyl ester |
13562-76-0 | 95% | 25g |
£260.00 | 2025-02-20 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A0815-25ML |
sec-Butyl Acetoacetate |
13562-76-0 | >98.0%(GC) | 25ml |
¥720.00 | 2024-04-17 |
Butan-2-yl 3-Oxobutanoate Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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